Cas no 2193052-23-0 (ethyl (3R)-3-amino-3-cyclopropylpropanoate hydrochloride)

• Product Name: ethyl (3R)-3-amino-3-cyclopropylpropanoate hydrochloride
• CAS No: 2193052-23-0
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 4711321
• PubChem ID: 137951915
• Update Time: 2025-10-28

ethyl (3R)-3-amino-3-cyclopropylpropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl (3R)-3-amino-3-cyclopropylpropanoate hydrochloride
• Ethyl (R)-3-amino-3-cyclopropylpropanoate hydrochloride
• ethyl (3R)-3-amino-3-cyclopropylpropanoate;hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c1-2-11-8(10)5-7(9)6-3-4-6;/h6-7H,2-5,9H2,1H3;1H/t7-;/m1./s1
• InChI Key： AETRDBGBHBURIS-OGFXRTJISA-N
• SMILES： Cl.O(CC)C(C[C@H](C1CC1)N)=O

Computed Properties

• Exact Mass: 193.0869564 g/mol
• Monoisotopic Mass: 193.0869564 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• Molecular Weight: 193.67

Additional information on ethyl (3R)-3-amino-3-cyclopropylpropanoate hydrochloride

Introduction to Ethyl (3R)-3-Amino-3-Cyclopropylpropanoate Hydrochloride (CAS No. 2193052-23-0)

Ethyl (3R)-3-amino-3-cyclopropylpropanoate hydrochloride (CAS No. 2193052-23-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of amino acids and features a unique cyclopropyl group, which imparts specific stereochemical properties and biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of ethyl (3R)-3-amino-3-cyclopropylpropanoate hydrochloride consists of an ethyl ester group, an amino group, and a cyclopropyl moiety, all arranged in a specific stereochemical configuration. The presence of the chiral center at the carbon atom adjacent to the amino group is crucial for its biological activity and selectivity. This compound has been studied for its potential as a lead molecule in the development of novel therapeutic agents targeting various diseases.

Recent research has highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry. These compounds often exhibit unique pharmacological properties due to their strained ring structure, which can influence conformational flexibility and binding interactions with biological targets. For instance, studies have shown that cyclopropyl derivatives can modulate the activity of enzymes, receptors, and ion channels, making them attractive candidates for drug design.

In the context of drug discovery, ethyl (3R)-3-amino-3-cyclopropylpropanoate hydrochloride has been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are important targets for many therapeutic interventions. Research has demonstrated that this compound can selectively bind to specific GPCRs, potentially leading to the development of new treatments for conditions such as neurological disorders, cardiovascular diseases, and metabolic disorders.

Beyond its potential as a GPCR modulator, ethyl (3R)-3-amino-3-cyclopropylpropanoate hydrochloride has also been explored for its anti-inflammatory properties. Inflammatory diseases are a significant global health burden, and there is a continuous need for new therapeutic options. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. These findings suggest that it could be developed into an effective anti-inflammatory agent with fewer side effects compared to existing drugs.

The synthesis of ethyl (3R)-3-amino-3-cyclopropylpropanoate hydrochloride involves several steps, including the formation of the chiral center through asymmetric synthesis techniques. The use of chiral catalysts or resolving agents is essential to achieve high enantiomeric purity, which is crucial for ensuring the desired biological activity. Recent advancements in synthetic methodologies have made it possible to produce this compound on a larger scale with high efficiency and purity.

In addition to its therapeutic potential, ethyl (3R)-3-amino-3-cyclopropylpropanoate hydrochloride has also been studied as a tool compound in chemical biology research. Its unique structural features make it useful for probing the structure-function relationships of various biomolecules. For example, it can be used to investigate the binding modes and allosteric regulation of enzymes and receptors, providing valuable insights into their mechanisms of action.

The safety profile of ethyl (3R)-3-amino-3-cyclopropylpropanoate hydrochloride is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in humans.

In conclusion, ethyl (3R)-3-amino-3-cyclopropylpropanoate hydrochloride (CAS No. 2193052-23-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Continued research into this compound will likely yield new insights and applications that could benefit human health.